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Compound of Interest

Compound Name: 2-Hydrazinylquinolin-8-ol

CAS No.: 15011-37-7

Cat. No.: B085008

Get Quote

CAS: 15011-37-7 | Molecular Formula: C

H

N

O | MW: 175.19 g/mol Synonyms: 2-hydrazino-8-quinolinol; 8-hydroxy-2-quinolinehydrazine; 2-
hydrazinylquinolin-8-ol

Executive Summary
2-Hydrazino-8-hydroxyquinoline (2-HHQ) is a bifunctional quinoline scaffold that integrates the

metal-chelating pharmacophore of 8-hydroxyquinoline (8-HQ) with the high nucleophilic

reactivity of a hydrazine moiety at the C2 position. This dual functionality makes it a critical

intermediate in two distinct fields:

Medicinal Chemistry: As a precursor for synthesizing hydrazone-based multidrug resistance

(MDR) reversal agents and antimicrobial compounds.
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Analytical Chemistry: As a "fluorogenic" derivatization reagent for carbonyls

(aldehydes/ketones), where the 8-HQ core enables metal-enhanced fluorescence (MEF)

upon chelation with ions like Al(III) or Zn(II).

This guide details the synthesis, reaction mechanisms, and handling protocols for 2-HHQ,

emphasizing its utility as a "turn-on" fluorescent probe and a bioactive building block.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Property Data Note

Appearance
Yellow to orange crystalline

solid

Color intensifies upon

oxidation or metal binding.

Solubility

Low in neutral water; Soluble

in dilute acid (protonation),

DMSO, Ethanol (hot).

Hydrazine group allows pH-

dependent solubility.

Stability
Sensitive to oxidation

(air/light).

Hydrazines can degrade to

azo compounds; store under

inert gas.

pKa
~4.0 (quinoline N), ~9.8

(phenolic OH)

Estimated based on 8-HQ

parent scaffold.

Melting Point 143–145 °C (decomposition)

Varies by purity/solvate form;

often decomposes upon

melting.

Synthesis Protocol: Nucleophilic Aromatic
Substitution ( )
The synthesis of 2-HHQ relies on the nucleophilic displacement of a halogen (typically chlorine)

at the activated 2-position of the quinoline ring by hydrazine. This reaction is favored due to the

electron-deficient nature of the pyridine ring in the quinoline system.

Core Reaction
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Precursor: 2-chloro-8-hydroxyquinoline (CAS 14459-86-0) Reagent: Hydrazine hydrate (

) Solvent: Ethanol or 1-Propanol

Step-by-Step Methodology
Based on the foundational work of Terry et al. (1967) and optimized for modern laboratory

standards.

Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-8-

hydroxyquinoline (1.0 eq) in ethanol (10–20 volumes).

Addition: Add hydrazine hydrate (excess, typically 3.0–5.0 eq) dropwise to the stirring

solution.

Note: Excess hydrazine acts as both the nucleophile and a base to neutralize the HCl

byproduct.

Reflux: Heat the mixture to reflux (approx. 78–80 °C) for 4–6 hours. Monitor reaction

progress via TLC (System: DCM/MeOH 9:1). The starting material (Rf ~0.8) should

disappear, replaced by the more polar product (Rf ~0.4).

Work-up:

Cool the reaction mixture to room temperature.

If a precipitate forms, filter directly. If not, concentrate the solvent volume by 50% under

reduced pressure and add cold water to induce precipitation.

Purification:

Filter the crude solid.

Recrystallization: Dissolve in hot ethanol, filter while hot to remove insoluble impurities,

and cool slowly to crystallize.

Drying: Dry under vacuum at 40 °C. Avoid high heat to prevent hydrazine decomposition.
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Caption: Nucleophilic aromatic substitution pathway transforming 2-chloro-8-hydroxyquinoline

into 2-hydrazino-8-hydroxyquinoline.

Mechanistic Applications
A. Derivatization of Carbonyls (Schiff Base Formation)
The primary utility of the 2-hydrazino group is its reactivity toward aldehydes and ketones to

form hydrazones. This is critical in metabolomics for "tagging" carbonyl metabolites.

Mechanism: The terminal nitrogen of the hydrazine attacks the carbonyl carbon, followed by

dehydration to form a

double bond.

Advantage: The resulting hydrazone conjugates the target molecule to the 8-HQ core,

conferring metal-chelating properties to the target.

B. Metal-Enhanced Fluorescence (MEF)
The 8-hydroxyquinoline moiety is weakly fluorescent on its own due to excited-state

intramolecular proton transfer (ESIPT). However, upon chelation with diamagnetic metals (e.g.,

,

), the ESIPT is blocked, and the structure becomes rigid, leading to a massive increase in
fluorescence quantum yield.

Logic: React 2-HHQ with a non-fluorescent analyte (e.g., an aldehyde)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b085008/docs?utm_src=pdf-body-img#technical-monograph-2-hydrazino-8-hydroxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Hydrazone

Add

Strong Fluorescence.

2-Hydrazino-8-HQ
(Weak Fluorescence)

Hydrazone Conjugate
(Chelation Competent)

+ Analyte
(-H2O)

Target Aldehyde/Ketone

Metal-Ligand Complex
(Rigidified)

+ Metal Ion

Zn(II) or Al(III)

Strong Fluorescence
(Turn-On Response)

Excitation

Click to download full resolution via product page

Caption: The "Turn-On" fluorescence mechanism via hydrazone formation and subsequent

metal chelation.

Biological Activity & Drug Development
In drug discovery, 2-HHQ serves as a scaffold for Multidrug Resistance (MDR) Reversal

Agents.

P-gp Inhibition: Derivatives formed by reacting 2-HHQ with specific aldehydes (e.g., isatin

derivatives or salicylaldehydes) have shown high potency in inhibiting P-glycoprotein (P-gp),

an efflux pump responsible for chemotherapy resistance.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b085008/docs?utm_src=pdf-body-img#technical-monograph-2-hydrazino-8-hydroxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iron Chelation: The 8-HQ core acts as an iron chelator, potentially inducing cancer cell death

via iron depletion or ROS generation (redox cycling of the iron complex).

Safety & Handling Protocols
Hazard Class: Hydrazine derivatives are potential carcinogens, mutagens, and skin sensitizers.

GHS Signal Word:DANGER

Hazard Precaution

Acute Toxicity
Toxic if swallowed or inhaled. Handle in a fume

hood.

Skin Sensitization
May cause allergic skin reactions. Double-glove

(Nitrile) is mandatory.

Reactivity
Incompatible with strong oxidizers. May liberate

toxic hydrazine gas if heated to decomposition.

Disposal: All waste containing this compound must be segregated as "Hazardous Chemical

Waste" and treated as a potential carcinogen. Quench unreacted hydrazine residues with dilute

bleach (sodium hypochlorite) cautiously before disposal if protocol permits, or dispose of as

solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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